Cas no 134111-35-6 (1-[(2S,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methyl-pyrimidine-2,4-dione)

1-[(2S,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methyl-pyrimidine-2,4-dione structure
134111-35-6 structure
Product Name:1-[(2S,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methyl-pyrimidine-2,4-dione
CAS No:134111-35-6
MF:C10H14N2O4S
MW:258.294161319733
CID:899987
Update Time:2023-08-02

1-[(2S,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methyl-pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 4-THIOTHYMIDINE
    • 4'-THIOTHYMIDINE
    • 4'-alpha-Thiothymidine
    • 1-[(2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methyl-pyrimidine-2,4-dione
    • 1-[(2S,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methyl-pyrimidine-2,4-dione
    • Inchi: 1S/C10H14N2O4S/c1-5-3-12(10(16)11-9(5)15)8-2-6(14)7(4-13)17-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,16)/t6-,7+,8-/m0/s1
    • InChI Key: IVUDHNYLTWOARV-RNJXMRFFSA-N
    • SMILES: S1[C@H](CO)[C@H](C[C@H]1N1C(NC(C(C)=C1)=O)=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 385
  • XLogP3: -0.4
  • Topological Polar Surface Area: 115

Experimental Properties

  • Density: 1.474±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.72 g/l) (25 º C),
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